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Compound of Interest

Compound Name: PMAP-23

Cat. No.: B15563488

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic-resistant bacteria necessitates innovative therapeutic strategies. One
promising approach is the combination of conventional antibiotics with antimicrobial peptides
(AMPSs), such as the porcine myeloid antibacterial peptide PMAP-23. This guide provides a
comparative overview of the synergistic effects observed when PMAP-23 and related peptides
are combined with traditional antibiotics, supported by experimental data and detailed protocols
to aid in the design and evaluation of such combination therapies.

Mechanism of Synergy: Membrane Permeabilization

The primary mechanism underlying the synergistic activity of PMAP-23 and other cationic
AMPs with antibiotics is the disruption of the bacterial cell membrane. PMAP-23, through its
amphipathic nature, interacts with and permeabilizes the bacterial membrane. This disruption
creates pores or channels that facilitate the entry of antibiotic molecules into the bacterial cell,
allowing them to reach their intracellular targets in higher concentrations than they would alone.
This increased intracellular concentration can overcome certain resistance mechanisms and
enhance the antibiotic's efficacy.[1][2]
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Experiment Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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